N-(2-methylcyclohexyl)-4-oxo-3-(3-(2-oxopyrrolidin-1-yl)propyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• IUPAC Name: N-(2-methylcyclohexyl)-4-oxo-3-[3-(2-oxopyrrolidin-1-yl)propyl]-2-sulfanylidene-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C23H30N4O3S/c1-15-6-2-3-7-18(15)24-21(29)16-9-10-17-19(14-16)25-23(31)27(22(17)30)13-5-12-26-11-4-8-20(26)28/h9-10,14-15,18H,2-8,11-13H2,1H3,(H,24,29)(H,25,31)
• InChI Key: CYBADYLGBRMXQG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NC(=O)C2=CC3=C(C=C2)C(=O)N(C(=S)N3)CCCN4CCCC4=O
• Molecular Formula: C23H30N4O3S
• Molecular Weight: 442.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrrolidine ring and a quinazoline ring. Pyrrolidine is a five-membered ring with one nitrogen atom, and quinazoline is a bicyclic compound consisting of two fused six-membered rings, one of which is aromatic and contains two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring contributes to the stereochemistry of the molecule and increases its three-dimensional coverage due to the non-planarity of the ring. The quinazoline ring, being aromatic, contributes to the stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups and their positions. Pyrrolidine and quinazoline derivatives can undergo a variety of reactions, including substitutions, additions, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its molecular structure. For example, the presence of polar functional groups could increase its solubility in polar solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• Pyrrolidine Scaffold : ChemDiv3_012526 contains a pyrrolidine ring, which is a versatile scaffold in drug discovery. Medicinal chemists widely use pyrrolidine-based compounds due to their sp³-hybridization, stereochemistry contributions, and three-dimensional coverage. .
• Target Selectivity : Researchers have explored bioactive molecules with pyrrolidine rings and derivatives. .

Antibacterial and Anticancer Research

• N′-Substituents : SAR studies revealed that ChemDiv3_012526’s antibacterial activity varies based on N′-substituents. .
• 4′-Phenyl Substituents : The presence of 4′-phenyl substituents also influences activity. .

Computational Chemistry and Molecular Modeling

• DFT Calculations : Researchers have used density functional theory (DFT) calculations to study ChemDiv3_012526. .

Chemical Education and Innovative Teaching Methods

• Modern Science and Technology : ChemDiv3_012526’s applications extend to chemical education. .
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Contract Research and Drug Development

• ChemDiv : ChemDiv, a global leader in drug discovery solutions, has contributed to the development of leads, drug candidates, and new drugs across various therapeutic areas. .

Structural Database Applications

• Cambridge Structural Database (CSD) : While not directly related to ChemDiv3_012526, the CSD contains crystal structures of organic and metal-organic compounds. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many pyrrolidine and quinazoline derivatives have biological activity and are used in the treatment of various diseases. The exact mechanism would depend on the specific biological target and the interactions between the compound and this target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure and potential harm.

Future Directions

The future research directions for this compound could include further exploration of its synthesis, properties, and potential uses. This could involve developing more efficient synthesis methods, studying its reactivity and interactions with various biological targets, and testing its efficacy in treating various diseases.